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Compound of Interest

Compound Name: 1,4-Butanedithiol

Cat. No.: B072698

An In-depth Technical Guide to 1,4-Butanedithiol (CAS 1191-08-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Butanedithiol (CAS 1191-08-8), also known as 1,4-dimercaptobutane, is a linear
organosulfur compound with the chemical formula HS(CHz2)aSH.[1] It is a colorless, malodorous
liquid characterized by the presence of two highly reactive thiol functional groups at its termini.
[1] This bifunctionality makes it a versatile building block and cross-linking agent in numerous
areas of chemical research and materials science. Its ability to form strong bonds with metal
surfaces, particularly gold, and its participation in polymerization reactions have established it
as a critical component in nanotechnology, polymer chemistry, and biomedical engineering.
This guide provides a comprehensive overview of its properties, synthesis, key reactions,
applications, and detailed experimental protocols.

Physicochemical Properties

The fundamental properties of 1,4-butanedithiol are summarized in the tables below, providing
essential data for experimental design and safety assessments.

Table 1: Chemical Identifiers for 1,4-Butanedithiol
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Identifier Value

CAS Number 1191-08-8[2]

IUPAC Name Butane-1,4-dithiol[1]

Synonyms 1,4-Dimercaptobutane, Tetramethylene

dimercaptan[2]

Molecular Formula

CaH10S2[3]

Linear Formula

HS(CH2)aSH[2]

InChl Key SMTOKHQOVJRXLK-UHFFFAQOYSA-N[2]
SMILES C(CCS)CS[1]

EC Number 214-728-3[2]

PubChem CID 79148[3]

Table 2: Physical and Chemical Properties of 1,4-Butanedithiol

Property Value

Molecular Weight 122.25 g/mol [2]

Appearance Colorless liquid[1]

Density 1.042 g/mL at 25 °C[4]

Boiing Point 195.5 °C (at 760 mmHg); 105-106 °C (at 30
mmHg)[1][4]

Melting Point -53.9 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Refractive Index (n20/D)

1.529[4]

Solubility

Highly soluble in organic solvents[1]

Synthesis and Key Reactions
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Synthesis

1,4-Butanedithiol is commonly synthesized from 1,4-dihalobutanes, such as 1,4-
dibromobutane. A robust and widely used method involves the reaction of the dihalide with
thiourea to form a bis(isothiouronium) salt, which is subsequently hydrolyzed under basic
conditions to yield the dithiol. This two-step process is effective for preparing various a,w-
alkanedithiols.

Synthesis of 1,4-Butanedithiol

Thiourea Y\ Base (e.g., NaOH)

(NH2)2CS i H20, Heat
o T~ T B 1,4-Butanedithiol
' Step 2. HS(CH2)sSH

Step 1: Hydrolysis
S-Alkylation T
|

1,4-Dibromobutane [ ——
Br(CHz)4Br >

Bis(isothiouronium) Salt

Click to download full resolution via product page

Caption: General synthesis pathway for 1,4-butanedithiol.

Key Chemical Reactions

The two thiol groups of 1,4-butanedithiol are highly nucleophilic and readily undergo oxidation
and alkylation reactions.

o Oxidation: Mild oxidation of 1,4-butanedithiol leads to intramolecular disulfide bond
formation, yielding the cyclic disulfide 1,2-dithiane.[1] This reaction is a key step in certain
polymer research applications.[5]

» Alkylation: As a dinucleophile, it reacts with geminal dihalides or other dielectrophiles to form
heterocyclic compounds. For instance, reaction with an appropriate formaldehyde source
yields the seven-membered ring, 1,3-dithiepane.[1]
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Key Reactions of 1,4-Butanedithiol
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Caption: Major reaction pathways for 1,4-butanedithiol.

Applications in Research and Development
Surface Chemistry: Self-Assembled Monolayers (SAMSs)

One of the most prominent applications of 1,4-butanedithiol is in the formation of self-
assembled monolayers (SAMs) on metal surfaces, particularly gold. The thiol groups form
strong coordinative bonds with gold, leading to organized molecular layers.[1] Because it is a
dithiol, it can be used to create thiol-terminated surfaces by having one thiol group bind to the
substrate while the other remains free, enabling further functionalization. This is critical for
fabricating biosensors, molecular electronics, and functional nanoparticles.
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Workflow for SAM Formation

1. Prepare Thiol Solution
(e.g., 1-10 mM in Ethanol)

N,

3. Immerse Substrate
in Thiol Solution

:

4. Incubate
(24-48 hours under N2)

2. Clean Gold Substrate

5. Rinse and Dry
(Ethanol, then N2 stream)

:

6. Characterize Surface
(e.g., AFM, XPS)

Click to download full resolution via product page

Caption: Experimental workflow for forming a SAM on a gold surface.

Polymer and Materials Science

1,4-Butanedithiol serves as a valuable monomer and cross-linker in polymer synthesis.

» Thiol-Ene Polymerization: It readily participates in thiol-ene "click" reactions, a type of
radical-mediated step-growth polymerization, to create poly(thioether) networks.[6] This
reaction is known for its high efficiency, rapid rate, and insensitivity to oxygen.[6]

e Polyurethanes and Polyesters: It is used in polyaddition reactions, often with diols like 1,4-
butanediol, to synthesize sulfur-containing polyesters and polyurethanes.[1] Many of these
polymers are being investigated for their biodegradability.[5]
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Biomedical Applications

The reactivity of 1,4-butanedithiol makes it suitable for bioconjugation and the surface
modification of biomaterials. A notable application involves its use in modifying hydroxyapatite
nanoparticles to improve cell attachment on porous bone grafts, which has significant
implications for regenerative medicine and tissue engineering.

Experimental Protocols
Protocol: Synthesis of 1,4-Butanedithiol from 1,4-
Dibromobutane

This procedure is adapted from a general method for preparing dithiols from dibromides via the
thiourea route, as described in Organic Syntheses.[1]

Materials:

e 1,4-Dibromobutane

e Thiourea

e 95% Ethanol

 Sulfuric acid (concentrated)
» Deionized water

o Diethyl ether

e Anhydrous calcium chloride or magnesium sulfate

Nitrogen gas
Procedure:

o Formation of the Bis(isothiouronium) Salt: In a round-bottom flask equipped with a reflux
condenser, dissolve thiourea (2.05 moles) in 95% ethanol. Bring the solution to a gentle
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reflux. Cautiously add 1,4-dibromobutane (1.0 mole) in one portion. Continue to heat the
mixture under reflux for 3-5 hours. A white precipitate of the dibromide salt will form.

o Hydrolysis: Cool the reaction mixture. Equip the flask for distillation and add a solution of
sodium hydroxide (2.1 moles in water). Heat the mixture to reflux for 2-3 hours to hydrolyze
the salt. Ammonia gas will be evolved during this step.

 Acidification and Isolation: Cool the flask in an ice bath. While purging the system with
nitrogen, slowly add a pre-cooled solution of dilute sulfuric acid until the mixture is acidic to
Congo red paper, followed by a 20% excess of acid. The 1,4-butanedithiol will separate as
an oil.

 Purification: Set up the apparatus for steam distillation. Steam distill the mixture until
approximately 1.5-2 liters of distillate are collected per mole of starting material. Separate the
oily dithiol layer from the aqueous distillate. Extract the aqueous layer with diethyl ether (2 x
250 mL).

e Drying and Final Purification: Combine the initial oil layer with the ether extracts and dry over
anhydrous calcium chloride or magnesium sulfate. Filter off the drying agent and remove the
ether by rotary evaporation. The crude product can be further purified by vacuum distillation
to yield pure 1,4-butanedithiol.

Protocol: Formation of a 1,4-Butanedithiol Self-
Assembled Monolayer on Gold

This protocol is based on standard procedures for preparing high-quality SAMSs.

Materials:

Gold-coated substrate (e.g., gold on silicon or mica)

1,4-Butanedithiol

200-proof ethanol (spectroscopic grade)

Dry nitrogen gas
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e Clean glass or polypropylene vials with sealable caps
Procedure:

o Substrate Cleaning: Clean the gold substrate immediately before use. This can be done by
UV-ozone treatment, piranha solution wash (extreme caution required), or simply rinsing
thoroughly with ethanol followed by drying under a stream of dry nitrogen.

e Solution Preparation: In a clean vial, prepare a 1 mM solution of 1,4-butanedithiol in 200-
proof ethanol. Sonicate the solution for 5-10 minutes to ensure complete dissolution.

o Immersion and Assembly: Place the clean, dry gold substrate into a new vial. Cover the
substrate with the thiol solution. To minimize oxidation, reduce the headspace in the vial and
backfill with dry nitrogen gas before sealing the cap tightly.

e Incubation: Allow the self-assembly to proceed for 24-48 hours at room temperature. Longer
incubation times generally lead to more ordered and densely packed monolayers.

o Termination and Rinsing: Remove the substrate from the thiol solution with clean tweezers.
Rinse it thoroughly with a stream of fresh ethanol for 15-20 seconds to remove any
physisorbed molecules.

e Drying: Dry the substrate gently under a stream of dry nitrogen gas. The functionalized
substrate is now ready for use or characterization. Store in a clean, dry environment,
preferably under an inert atmosphere.

Safety and Handling

1,4-Butanedithiol is a hazardous chemical that must be handled with appropriate safety
precautions. It is an irritant and has a strong, unpleasant odor. All work should be conducted in
a well-ventilated fume hood.

Table 3: GHS Hazard Information for 1,4-Butanedithiol
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Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

Data sourced from various safety data sheets.

Table 4: Handling and Storage Recommendations

Aspect Recommendation

Wear protective gloves, chemical safety
Personal Protective Equipment (PPE) goggles, and a lab coat. Use a suitable

respirator if ventilation is inadequate.

Avoid contact with skin, eyes, and clothing.
Handling Avoid inhalation of vapor or mist. Keep away

from heat and sources of ignition.

Store in a cool, dry, and well-ventilated place.
Storage Keep the container tightly sealed. It is often

recommended to refrigerate before opening.

Skin: Wash off with soap and plenty of water.

Eyes: Rinse cautiously with water for several
In case of Exposure _ _ _ _

minutes. Inhalation: Move person into fresh air.

Seek medical attention if symptoms persist.

Data sourced from various safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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